(4aR*,7aS*)-1-(cyclobutylcarbonyl)-4-[(1-methyl-1H-pyrazol-4-yl)carbonyl]octahydrothieno[3,4-b]pyrazine 6,6-dioxide

• IUPAC Name: [(4aR,7aS)-4-(1-methylpyrazole-4-carbonyl)-6,6-dioxo-2,3,4a,5,7,7a-hexahydrothieno[3,4-b]pyrazin-1-yl]-cyclobutylmethanone
• InChI: InChI=1S/C16H22N4O4S/c1-18-8-12(7-17-18)16(22)20-6-5-19(15(21)11-3-2-4-11)13-9-25(23,24)10-14(13)20/h7-8,11,13-14H,2-6,9-10H2,1H3/t13-,14+/m1/s1
• InChI Key: DOBRMVXVXXXYCJ-KGLIPLIRSA-N
• Canonical SMILES: CN1C=C(C=N1)C(=O)N2CCN(C3C2CS(=O)(=O)C3)C(=O)C4CCC4
• Isomeric SMILES: CN1C=C(C=N1)C(=O)N2CCN([C@H]3[C@@H]2CS(=O)(=O)C3)C(=O)C4CCC4
• Molecular Formula: C16H22N4O4S
• Molecular Weight: 366.4 g/mol

Description

(4aR*,7aS*)-1-(cyclobutylcarbonyl)-4-[(1-methyl-1H-pyrazol-4-yl)carbonyl]octahydrothieno[3,4-b]pyrazine 6,6-dioxide is a useful research compound. Its molecular formula is C16H22N4O4S and its molecular weight is 366.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 366.13617637 g/mol and the complexity rating of the compound is 672. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Chemical Properties

• Chemical Synthesis and Reaction Mechanisms : Research on related pyrazole and pyrazine derivatives focuses on their synthesis and the elucidation of reaction mechanisms. For instance, the study of substituted pyrazolo[1,5-a]pyrimidines reveals insights into reaction mechanisms through NMR spectroscopy and X-ray diffraction analysis, providing a foundation for synthesizing similar complex molecules (Chimichi et al., 1996). Similar methodologies could be applicable in the synthesis and analysis of "(4aR*,7aS*)-1-(cyclobutylcarbonyl)-4-[(1-methyl-1H-pyrazol-4-yl)carbonyl]octahydrothieno[3,4-b]pyrazine 6,6-dioxide".

• Novel Heterocyclic Compounds Synthesis : Another study highlights the efficient synthesis of novel furo[3,2-e]pyrazolo[3,4-b]pyrazines and related heterocycles, indicating the broad interest in synthesizing and exploring the properties of new heterocyclic compounds (Kamal El‐dean et al., 2018). These synthetic pathways might offer insights into the synthesis of related compounds, including the target molecule.

Biological and Pharmaceutical Research

• Antimicrobial and Anticancer Activities : Research on new heterocyclic compounds based on pyrazole derivatives, such as the study on the synthesis and antimicrobial activity of new heterocycles, indicates the potential for discovering novel therapeutic agents (El‐Emary et al., 2002). Although the direct application of the specified chemical compound in drug discovery is not discussed, the methodologies and findings from these studies could be relevant for assessing its potential biological activities.

Materials Science and Catalysis

• Catalytic Applications and Material Synthesis : Some studies explore the synthesis of complex heterocyclic compounds for potential use in catalysis or as materials with unique properties. For example, the synthesis of pyrazole, isoxazole, and other derivatives for antimicrobial and anti-inflammatory agents suggests the versatility of these compounds in various scientific applications (Kendre et al., 2015). This area could offer opportunities for employing "this compound" in novel material or catalytic applications.